N-(3,4-dichlorophenyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H9Cl2N5O2S/c14-8-2-1-6(3-9(8)15)17-10(21)5-23-13-18-11-7(4-16-20-11)12(22)19-13/h1-4H,5H2,(H,17,21)(H2,16,18,19,20,22)
• InChI Key: LKKABFOXOMVQEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)CSC2=NC3=C(C=NN3)C(=O)N2)Cl)Cl
• Molecular Formula: C13H9Cl2N5O2S
• Molecular Weight: 370.2 g/mol

Description

“N-(3,4-dichlorophenyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide” is a complex organic compound that contains several functional groups and rings. It has a pyrazolo[3,4-d]pyrimidine core, which is a type of heterocyclic compound. Heterocyclic compounds, such as pyrazolines and their derivatives, have been the focus of many studies due to their confirmed biological and pharmacological activities.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, includes a pyrazolo[3,4-d]pyrimidine core, a dichlorophenyl group, and a thioacetamide group. These groups could potentially allow for various chemical reactions and interactions.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on the specific conditions and reagents used. The presence of various functional groups could allow for a range of chemical reactions.

Scientific Research Applications

Synthesis and Antitumor Activity

Researchers have developed new series of pyrazolo[3,4-d]pyrimidine derivatives, evaluating their antitumor activity against human breast adenocarcinoma cell lines. This work highlights the synthetic approach to these compounds and their preliminary biological evaluation, indicating the potential of such structures in antitumor research (El-Morsy, El-Sayed, & Abulkhair, 2017).

Heterocyclic Synthesis with Activated Nitriles

Another study focused on the synthesis of new derivatives from reactions involving compound 1a with various reagents, leading to the formation of diverse heterocyclic compounds. This research contributes to the field by expanding the methods of synthesizing heterocycles, which are critical in medicinal chemistry (Elian, Abdelhafiz, & abdelreheim, 2014).

Antimicrobial and Anticancer Agents

Further studies have synthesized new compounds with potential antimicrobial and anticancer activities. For instance, pyrazole derivatives with various moieties were characterized and tested, demonstrating significant biological activity. Such research underlines the importance of these compounds in developing new therapeutic agents (Hafez, El-Gazzar, & Al-Hussain, 2016).

Mechanism of Action

Target of Action

The primary target of this compound is the Epidermal Growth Factor Receptor Tyrosine Kinase (EGFR-TK) . EGFR-TK is a key player in cell proliferation and survival, making it a significant target in cancer treatment.

Mode of Action

The compound interacts with EGFR-TK, inhibiting its activity . This inhibition disrupts the signaling pathways that promote cell proliferation and survival, leading to a decrease in cancer cell growth .

Biochemical Pathways

The compound’s action on EGFR-TK affects multiple biochemical pathways. By inhibiting EGFR-TK, the compound disrupts the downstream signaling pathways, including the PI3K/Akt and MAPK pathways, which are crucial for cell proliferation and survival .

Result of Action

The compound’s action results in significant anti-proliferative activity. It has been shown to exhibit broad-spectrum cytotoxic activity against a panel of 60 cancer cell lines . Additionally, it has been found to induce cell cycle arrest at the S phase, leading to an increase in pre-G cell population . It also increases the percentage of apoptotic cells in a time-dependent manner .

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. Given the biological activity of similar compounds, it could be of interest in the development of new drugs.